Cas no 1537491-49-8 (3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine)

• Product Name: 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
• CAS No: 1537491-49-8
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 6003251
• PubChem ID: 83392625
• Update Time: 2025-05-20

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
• 1537491-49-8
• EN300-1827429

• Inchi： 1S/C9H14N4O2/c1-12-9(7-3-2-4-10-5-7)8(6-11-12)13(14)15/h6-7,10H,2-5H2,1H3
• InChI Key： JWGJWVCVWJKDPZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C)C=1C1CNCCC1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine

Comprehensive Overview of 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine (CAS No. 1537491-49-8)

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1537491-49-8, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its nitro-pyrazole moiety, which contributes to its reactivity and versatility in synthetic chemistry.

The compound's molecular structure combines a piperidine ring with a 1-methyl-4-nitro-1H-pyrazole group, creating a hybrid scaffold that is valuable for designing bioactive molecules. This structural feature aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Users frequently search for terms like "nitro-heterocyclic compounds" or "piperidine derivatives in drug development," reflecting the growing demand for innovative building blocks in organic synthesis.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine. Questions such as "How to optimize the yield of nitro-pyrazole derivatives?" or "Green chemistry approaches for piperidine-containing compounds" are commonly encountered in academic and industrial forums. These queries highlight the need for eco-friendly protocols, which is a major trend in modern chemical research.

The compound's potential extends to catalysis and material science applications. Its electron-withdrawing nitro group makes it a candidate for designing ligands in transition metal catalysis, a field that has seen exponential growth due to its relevance in renewable energy technologies. Additionally, the piperidine core is frequently investigated for its role in modifying the physical properties of polymers, addressing search trends like "high-performance polymers with heterocyclic additives."

From an analytical perspective, 1537491-49-8 presents interesting challenges in spectroscopic characterization. Techniques such as NMR, HPLC-MS, and X-ray crystallography are often employed to study its conformation and purity. These methods align with frequently searched terms like "structural elucidation of complex heterocycles" or "analytical techniques for nitro compounds," demonstrating the compound's relevance in advanced chemical analysis.

In the context of intellectual property, 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine has been referenced in several patents related to pharmaceutical intermediates and specialty chemicals. This connects to popular searches about "patent landscape for pyrazole derivatives" or "novel chemical entities in drug pipelines," reflecting the commercial interest in such compounds. The compound's versatility makes it a valuable asset in proprietary research across multiple industries.

Looking ahead, the demand for 1537491-49-8 and similar compounds is expected to rise, driven by advancements in precision medicine and smart materials. Its dual functionality as both a hydrogen bond acceptor and donor makes it particularly useful in molecular recognition systems, a topic frequently searched in relation to supramolecular chemistry. As research continues, this compound will likely play a pivotal role in addressing contemporary challenges in chemical science.